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Abstract
This technical guide provides a comprehensive overview of the discovery, history, and

properties of the Carbon-10 (¹⁰C) isotope. It details the initial experimental work that led to its

identification in 1949, its nuclear properties, and the methods for its production. The document

includes a summary of its quantitative data, a description of the experimental protocols used in

its discovery, and visualizations of its decay pathway and the experimental workflow. This guide

is intended to serve as a detailed resource for researchers and professionals in the fields of

nuclear physics, radiochemistry, and drug development who may have an interest in the

fundamental properties of light, proton-rich isotopes.

Introduction
The landscape of nuclear physics was rapidly evolving in the years following World War II, with

the development of particle accelerators and radiation detectors opening up new frontiers in the

study of the atomic nucleus.[1] A significant area of research was the production and

characterization of artificial radioisotopes. The discovery of Carbon-10 in 1949 was a part of

this broader effort to understand the properties of nuclides far from the valley of beta stability.[2]

Carbon-10, a proton-rich isotope of carbon with six protons and four neutrons, is of

fundamental interest for studying nuclear structure and the weak interaction.[2] While it has no
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direct practical applications due to its short half-life, its study provides valuable data for nuclear

models.[2]

Discovery and Historical Context
The discovery of Carbon-10 was first reported in 1949 by R. Sherr, H. R. Muether, and M. G.

White of Princeton University in a paper titled "Radioactivity of C¹⁰ and O¹⁴" published in the

Physical Review.[2] This discovery was made possible by the advancements in cyclotron

technology, which allowed for the precise acceleration of charged particles to induce nuclear

reactions.[3] The post-war era saw a surge in the availability of radioisotopes for scientific and

medical research, largely driven by the activities of the Atomic Energy Commission (AEC),

which fostered an environment of rapid discovery in nuclear science.[1]

The production of Carbon-10 was achieved by bombarding a target of Boron-10 with 17 MeV

protons from a cyclotron.[2] This induced a (p,n) reaction, where a proton is captured by the

Boron-10 nucleus and a neutron is ejected, resulting in the formation of a Carbon-10 nucleus.

[2]

Quantitative Data
The nuclear properties of Carbon-10 have been extensively studied since its discovery. The

following table summarizes the key quantitative data for this isotope.
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Property Value Reference

Atomic Number (Z) 6 [2]

Neutron Number (N) 4 [2]

Mass Number (A) 10 [2]

Isotopic Mass 10.01685322(7) u [2]

Mass Excess 15.69867 MeV [2]

Nuclear Binding Energy 60.32041789 MeV [2]

Half-life (T½) 19.290(12) s [2]

Decay Constant (λ) 0.035932979811298 s⁻¹ [2]

Decay Mode Positron Emission (β⁺) [4][5]

Daughter Isotope Boron-10 (¹⁰B) [4][5]

Spin and Parity 0+ [2]

Year of Discovery 1949 [2]

Experimental Protocols
While the full, detailed experimental setup from the original 1949 publication by Sherr, Muether,

and White is not readily available, a plausible reconstruction of the methodology can be

inferred based on the common practices and technologies of that era.

Production of Carbon-10
The production of Carbon-10 was achieved through the nuclear reaction ¹⁰B(p,n)¹⁰C.

Accelerator: A cyclotron was used to accelerate protons to an energy of 17 MeV.[2]

Cyclotrons were the leading particle accelerators of the time for this energy range.[3]

Target: A target enriched in Boron-10 was used. The exact chemical form of the target is not

specified in available abstracts, but it would have likely been a solid compound of boron,
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possibly a thin layer deposited on a backing material that could withstand the proton beam

and dissipate heat.

Irradiation: The Boron-10 target was placed in the path of the proton beam within the

cyclotron's experimental area. The bombardment of the target with protons led to the

production of Carbon-10 atoms within the target material.

Detection and Characterization
The identification of the newly produced Carbon-10 was based on the detection of its

radioactive decay products.

Decay Products: Carbon-10 decays via positron emission (β⁺) to Boron-10.[4][5] This

process involves a proton in the Carbon-10 nucleus converting into a neutron, emitting a

positron and an electron neutrino.

Detection Method: The primary method for detecting charged particles like positrons in the

1940s was the Geiger-Müller counter.[6][7] This instrument consists of a gas-filled tube that

generates an electrical pulse when ionizing radiation passes through it.[6] It is highly likely

that a Geiger-Müller counter was used to detect the positrons emitted from the irradiated

Boron-10 target.

Half-life Measurement: The half-life of Carbon-10 was determined by measuring the

decrease in the rate of positron emission over time.[8] The experimental procedure would

have involved:

Irradiating the Boron-10 target for a short period to produce a sufficient quantity of

Carbon-10.

Quickly transferring the irradiated target to a position near the Geiger-Müller counter.

Recording the number of counts (positron detections) in successive time intervals.

Plotting the count rate versus time on a semi-logarithmic graph, from which the half-life

could be determined from the slope of the resulting straight line.[8]

Visualizations
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Experimental Workflow
The following diagram illustrates the logical workflow of the experiment that led to the discovery

of Carbon-10.

Cyclotron Nuclear Reaction Detection System

Proton Source Proton Acceleration (17 MeV) Boron-10 TargetProton Beam ¹⁰B(p,n)¹⁰C Geiger-Müller CounterPositron Emission Half-life Measurement Discovery of Carbon-10

¹⁰C
(Z=6, N=4)

Half-life = 19.290 s
Spin/Parity = 0+

¹⁰B
(Z=5, N=5)

(Stable)

β⁺ (positron emission)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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